1-But-2-enyloxy-iodobenzene

• Molecular Formula: C10H11IO
• Molecular Weight: 274.10 g/mol
• IUPAC Name: 1-but-2-enoxy-2-iodobenzene
• InChI: InChI=1S/C10H11IO/c1-2-3-8-12-10-7-5-4-6-9(10)11/h2-7H,8H2,1H3
• InChI Key: ANRNEIPPZAQMAN-UHFFFAOYSA-N
• Canonical SMILES: CC=CCOC1=CC=CC=C1I

Description

1-But-2-enyloxy-iodobenzene is a useful research compound. Its molecular formula is C10H11IO and its molecular weight is 274.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An ice-cold solution of 2-iodophenol (10.0 g, 45.4 mmol) in DMF (100 mL) was added dropwise to a solution of NaH (2.16 g, 90.8 mmol) in DMF at 0° C. Crotylbromide (7.97 g, 59.0 mmol) was then added. The mixture was warmed to room temperature and stirred overnight. The reaction was quenched with water (50 mL) and the mixture was extracted with CH2Cl2 (3×). The combined organics were washed with brine and dried over Na2SO4 to give the title compound (12.2 g, 99%) as a yellow oil: 1H NMR (500 MHz, DMSO-d6) δ 7.76 (dd, J=7.8, 1.5 Hz, 1H), 7.27-7.22 (m, 1H), 6.80 (dd, J=8.4, 1.2 Hz, 1H), 6.70-6.65 (m, 1H), 5.95-5.80 (m, 1H), 5.75-5.65 (m, 1H), 4.55-4.45 (m, 2H), 1.76-1.70 (m, 3H); ESI MS m/z 275 (M+H)+.